2,6-Dimethyl-3,7-octadiene-2,6-diol

• CAS No.: 51276-34-7
• Product Name: 2,6-Dimethyl-3,7-octadiene-2,6-diol
• Molecular Formula: C10H18O2
• Molecular Weight: 170.25 g/mol
• IUPAC Name: (3E)-2,6-dimethylocta-3,7-diene-2,6-diol
• Standard InChI: InChI=1S/C10H18O2/c1-5-10(4,12)8-6-7-9(2,3)11/h5-7,11-12H,1,8H2,2-4H3/b7-6+
• Standard InChIKey: QEOHJVNDENHRCH-VOTSOKGWSA-N
• Isomeric SMILES: CC(C)(/C=C/CC(C)(C=C)O)O
• SMILES: CC(C)(C=CCC(C)(C=C)O)O
• Canonical SMILES: CC(C)(C=CCC(C)(C=C)O)O
• Appearance: Oil
• Description: 3, 7-Dimethyl-1, 5-octadien-3, 7-diol, also known as (3E)-2, 6-dimethyl-3, 7-octadiene-2, 6-diol or 1, 5-octadien-3, 7-diol, 3, 7-dimethyl, belongs to the class of organic compounds known as tertiary alcohols. Tertiary alcohols are compounds in which a hydroxy group, -OH, is attached to a saturated carbon atom R3COH (R not H ). 3, 7-Dimethyl-1, 5-octadien-3, 7-diol is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 3, 7-dimethyl-1, 5-octadien-3, 7-diol is primarily located in the cytoplasm. 3, 7-Dimethyl-1, 5-octadien-3, 7-diol exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, 3, 7-dimethyl-1, 5-octadien-3, 7-diol can be found in alcoholic beverages, fruits, herbs and spices, and papaya. This makes 3, 7-dimethyl-1, 5-octadien-3, 7-diol a potential biomarker for the consumption of these food products.
• PubChem Compound: 5352451
• Last Modified: Nov 11 2021